N-(2-cyanophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide
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Description
N-(2-cyanophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C20H16N2O3 and its molecular weight is 332.359. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
The compound N-(4-bromophenyl)furan-2-carboxamide, a structurally related derivative, has been synthesized and studied for its antimicrobial properties. This compound exhibited effective antibacterial activities against drug-resistant bacteria such as A. baumannii, K. pneumoniae, E. cloacae, and S. aureus, especially against NDM-positive bacteria A. baumannii. Docking studies and molecular dynamic simulations validated its active site and molecular interaction stability (Siddiqa et al., 2022).
Neuroinflammation Imaging
[11C]CPPC, a compound structurally similar to N-(2-cyanophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide, is a PET radiotracer specific for CSF1R, a microglia-specific marker. It's used for imaging reactive microglia and disease-associated neuroinflammation in vivo, which is crucial in various neuropsychiatric disorders like Alzheimer's and Parkinson's disease. This tracer demonstrates high brain uptake and specificity in various models, indicating its potential in neuroinflammation imaging (Horti et al., 2019).
Antiprotozoal Agents
Compounds structurally related to this compound have shown strong antiprotozoal activity. These include dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, demonstrating significant in vitro and in vivo activity against protozoal infections (Ismail et al., 2004).
Fluorescent Chemosensor Applications
A phenoxazine-based fluorescence chemosensor, structurally similar to the compound , has been developed for detecting Cd2+ and CN− ions. It's used for bio-imaging in live cells and zebrafish, showcasing its application in biological and environmental monitoring (Ravichandiran et al., 2020).
Properties
IUPAC Name |
N-(2-cyanophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3/c1-14-6-8-16(9-7-14)24-13-17-10-11-19(25-17)20(23)22-18-5-3-2-4-15(18)12-21/h2-11H,13H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPYZQQPDKVWDNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NC3=CC=CC=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.